Cas no 1522203-29-7 (Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate)

• Product Name: Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate
• CAS No: 1522203-29-7
• MF: C₇H₃ClF₃NaO₂S
• MW: 266.600501298904
• CID: 6209250
• PubChem ID: 114287109
• Update Time: 2025-11-01

Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 1522203-29-7
• EN300-722557
• SODIUM4-CHLORO-2-(TRIFLUOROMETHYL)BENZENE-1-SULFINATE
• SODIUM 4-CHLORO-2-(TRIFLUOROMETHYL)BENZENE-1-SULFINATE
• Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate

• Inchi： 1S/C7H4ClF3O2S.Na/c8-4-1-2-6(14(12)13)5(3-4)7(9,10)11;/h1-3H,(H,12,13);/q;+1/p-1
• InChI Key： MQPHQGRMVDDPIX-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 265.9392070g/mol
• Monoisotopic Mass: 265.9392070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate

Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate (CAS No. 1522203-29-7): An Overview

Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate (CAS No. 1522203-29-7) is a specialized compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a chloro-substituted benzene ring and a trifluoromethyl group, which contribute to its chemical stability and reactivity.

The chemical structure of Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate consists of a benzene ring with a chlorine atom at the 4-position and a trifluoromethyl group at the 2-position. The sulfinate group is attached to the benzene ring at the 1-position, forming a sodium salt. This arrangement provides the compound with distinct electronic and steric properties, making it a valuable intermediate in various synthetic pathways.

In the realm of organic synthesis, Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate has been extensively studied for its role as a versatile building block. Recent research has highlighted its utility in the synthesis of complex organic molecules, particularly those with fluorinated functionalities. The trifluoromethyl group imparts unique physical and chemical properties to the final products, such as enhanced lipophilicity and metabolic stability, which are crucial in pharmaceutical applications.

One of the key applications of Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate is in the development of novel pharmaceuticals. The compound serves as an intermediate in the synthesis of drugs targeting various diseases, including cancer and neurological disorders. For instance, recent studies have demonstrated its use in the synthesis of small molecule inhibitors that target specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies, highlighting the potential of Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate in drug discovery and development.

Beyond pharmaceuticals, Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of functional materials, such as polymers and coatings. Researchers have explored its potential in developing materials with enhanced thermal stability and mechanical strength, which are essential for advanced technological applications.

The synthetic versatility of Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate is further enhanced by its compatibility with various synthetic methods. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic routes for this compound. These methods not only reduce waste but also improve yield and purity, making Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate an attractive choice for industrial-scale production.

In conclusion, Sodium 4-chloro-2-(trifluoromethyl)benzene-1-sulfinate (CAS No. 1522203-29-7) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an invaluable intermediate in the development of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.